Cas no 152976-07-3 (7-Oxabicyclo[4.1.0]heptan-2-one,6-methyl-, (1S,6S)-)
152976-07-3 structure
Product Name:7-Oxabicyclo[4.1.0]heptan-2-one,6-methyl-, (1S,6S)-
CAS No:152976-07-3
MF:C7H10O2
MW:126.153102397919
CID:99062
PubChem ID:12215835
Update Time:2025-04-18
7-Oxabicyclo[4.1.0]heptan-2-one,6-methyl-, (1S,6S)- Chemical and Physical Properties
Names and Identifiers
-
- 7-Oxabicyclo[4.1.0]heptan-2-one,6-methyl-, (1S,6S)-
- 7-Oxabicyclo[4.1.0]heptan-2-one,6-methyl-,(1S,6S)-(9CI)
- SCHEMBL12916467
- (1S,6S)-6-METHYL-7-OXABICYCLO[4.1.0]HEPTAN-2-ONE
- 152976-07-3
-
- Inchi: 1S/C7H10O2/c1-7-4-2-3-5(8)6(7)9-7/h6H,2-4H2,1H3/t6-,7+/m1/s1
- InChI Key: QDIYYQQYVPMKJZ-RQJHMYQMSA-N
- SMILES: O1[C@@H]2C(CCC[C@]12C)=O
Computed Properties
- Exact Mass: 126.068079557g/mol
- Monoisotopic Mass: 126.068079557g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 164
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 29.6Ų
7-Oxabicyclo[4.1.0]heptan-2-one,6-methyl-, (1S,6S)- Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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